2,5-Dimethyl-1-(1-methyltetrazol-5-yl)piperazine

• IUPAC Name: 2,5-dimethyl-1-(1-methyltetrazol-5-yl)piperazine
• InChI: InChI=1S/C8H16N6/c1-6-5-14(7(2)4-9-6)8-10-11-12-13(8)3/h6-7,9H,4-5H2,1-3H3
• InChI Key: IKTQETUQRPJWQA-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC(CN1C2=NN=NN2C)C
• Molecular Formula: C8H16N6
• Molecular Weight: 196.25 g/mol

Description

2,5-Dimethyl-1-(1-methyltetrazol-5-yl)piperazine, also known as DMTP, is a piperazine derivative that has been used in scientific research for various purposes. This compound has gained attention due to its unique chemical structure and potential applications in different fields.

Mechanism of Action

The mechanism of action of 2,5-Dimethyl-1-(1-methyltetrazol-5-yl)piperazine is not well understood. However, it has been suggested that it may interact with certain receptors in the brain, leading to changes in neurotransmitter levels and neuronal activity. 2,5-Dimethyl-1-(1-methyltetrazol-5-yl)piperazine has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
2,5-Dimethyl-1-(1-methyltetrazol-5-yl)piperazine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, such as dopamine and noradrenaline, in the brain. 2,5-Dimethyl-1-(1-methyltetrazol-5-yl)piperazine has also been shown to have antioxidant properties, which may help protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

2,5-Dimethyl-1-(1-methyltetrazol-5-yl)piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable under normal laboratory conditions. However, 2,5-Dimethyl-1-(1-methyltetrazol-5-yl)piperazine has some limitations, such as its potential toxicity and limited solubility in water.

Future Directions

For the study of 2,5-Dimethyl-1-(1-methyltetrazol-5-yl)piperazine include further investigation of its potential therapeutic effects, the development of new piperazine derivatives, and better understanding of its mechanism of action and toxicity.

Synthesis Methods

2,5-Dimethyl-1-(1-methyltetrazol-5-yl)piperazine can be synthesized through a multi-step reaction process. The first step involves the preparation of 1-methyltetrazole-5-thiol, which is then reacted with 2,5-dimethylpiperazine in the presence of a base to form 2,5-Dimethyl-1-(1-methyltetrazol-5-yl)piperazine. The yield of this reaction is typically around 50-60%.

Scientific Research Applications

2,5-Dimethyl-1-(1-methyltetrazol-5-yl)piperazine has been used in various scientific research studies due to its unique chemical structure and potential applications. It has been used as a precursor for the synthesis of other piperazine derivatives and as a ligand for metal complexes. 2,5-Dimethyl-1-(1-methyltetrazol-5-yl)piperazine has also been studied for its potential use as a corrosion inhibitor and as a potential drug candidate for the treatment of various diseases.